![molecular formula C8H3ClF2N2 B138416 2-Chloro-6,7-difluoroquinoxaline CAS No. 143007-15-2](/img/structure/B138416.png)
2-Chloro-6,7-difluoroquinoxaline
Overview
Description
2-Chloro-6,7-difluoroquinoxaline is a chemical compound with the molecular formula C8H3ClF2N2 . It has a molecular weight of 200.573 Da .
Synthesis Analysis
The synthesis of 2-Chloro-6,7-difluoroquinoxaline involves the application of the Vilsmeier–Haack reaction . The chlorine in the fluoroquinoline-3-carbaldehyde is replaced with various nucleophiles. The aldehyde functional group is also converted to carboxylic acid and imine groups using an oxidizing agent and various amines .Molecular Structure Analysis
The molecular structure of 2-Chloro-6,7-difluoroquinoxaline consists of a quinoxaline core, which is a type of heterocyclic compound. The quinoxaline core is substituted at the 2-position with a chlorine atom and at the 6 and 7 positions with fluorine atoms .Physical And Chemical Properties Analysis
2-Chloro-6,7-difluoroquinoxaline has a density of 1.538, a boiling point of 263ºC, and a flash point of 113ºC . The melting point is not available .Scientific Research Applications
Nonfullerene Solar Cells
This compound is used in the synthesis of difluoroquinoxaline-based alternating copolymers, which are crucial for improving the performance of nonfullerene solar cells by influencing molecular ordering and orientation .
Photovoltaic Devices
Difluoroquinoxaline–thiophene based polymers, which include this compound, are designed to adjust the absorption range and frontier energy levels in thick photovoltaic devices .
Polymer Donor Engineering
The electronegativity of fluorine atoms in this compound is leveraged to down-shift the HOMO energy level of conjugated polymer donors, which is beneficial for high-performance polymer solar cells .
Biological Screening
New quinoxalines synthesized via fluorine replacement in 2,3-disubstituted 6,7-difluoroquinoxaline derivatives are used for biological screening purposes .
Synthesis of Natural and Biologically Active Analogs
This compound plays a role in the synthesis of quinoxaline analogs that are natural and biologically active, contributing to pharmaceutical research .
Chemical Property Analysis
The compound’s chemical properties such as melting point, boiling point, and molecular weight are studied for various scientific applications .
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that quinoxalines, the class of compounds to which it belongs, have been synthesized for biological screening , suggesting potential interactions with biological targets.
Mode of Action
It’s known that quinoxalines can interact with their targets via various mechanisms, depending on the specific substitutions on the quinoxaline ring .
Result of Action
Given that quinoxalines have been synthesized for biological screening , it’s likely that they exert some form of biological activity.
properties
IUPAC Name |
2-chloro-6,7-difluoroquinoxaline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3ClF2N2/c9-8-3-12-6-1-4(10)5(11)2-7(6)13-8/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJQGARNEDBXHQC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=CC(=C1F)F)N=C(C=N2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3ClF2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90438898 | |
Record name | 2-chloro-6,7-difluoroquinoxaline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90438898 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-6,7-difluoroquinoxaline | |
CAS RN |
143007-15-2 | |
Record name | 2-chloro-6,7-difluoroquinoxaline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90438898 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-chloro-6,7-difluoroquinoxaline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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